Cas no 2445790-41-8 (6-(aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 6-(aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2445790-41-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD32691667
• CID: 5669374
• PubChem ID: 154853084
• Update Time: 2025-05-21

6-(aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• EN300-26975852
• 2445790-41-8
• 6-(aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid

• MDL： MFCD32691667
• Inchi： 1S/C10H17NO3/c11-6-8-2-1-3-10(14-8)4-7(5-10)9(12)13/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： IYFATSKQNMIASC-UHFFFAOYSA-N
• SMILES： O1C(CN)CCCC21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 6-(aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid

Comprehensive Guide to 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2445790-41-8): Properties, Applications, and Market Insights

6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2445790-41-8) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile structural framework. This compound features a 5-oxaspiro[3.5]nonane core, which is a rare and highly functionalized scaffold, making it valuable for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The spirocyclic structure of 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid provides exceptional stability and conformational rigidity, which are critical for designing drugs with improved selectivity and reduced off-target effects. Its carboxylic acid and aminomethyl functional groups offer multiple sites for chemical modifications, enabling the synthesis of diverse derivatives. This adaptability has positioned the compound as a key intermediate in medicinal chemistry, particularly for targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in modern drug development.

In recent years, the demand for spirocyclic compounds like 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid has surged due to their applications in neurodegenerative disease research, including Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) makes it a promising candidate for CNS drug delivery. Additionally, its potential role in anti-inflammatory and antioxidant therapies has sparked interest among researchers exploring treatments for chronic inflammatory conditions.

The synthesis of 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective functionalization. These methods ensure high purity and yield, which are essential for pharmaceutical applications. The compound's chirality also opens doors for asymmetric synthesis, a growing field in the production of enantiomerically pure drugs.

From a market perspective, 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid is gaining traction as a high-value intermediate in the fine chemicals industry. Its limited commercial availability has driven innovation in custom synthesis services, catering to pharmaceutical companies and academic institutions. The rise of AI-driven drug discovery platforms has further amplified interest in such structurally complex molecules, as they are often flagged as potential lead compounds in virtual screening studies.

Environmental and regulatory considerations are also shaping the future of 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid. With increasing emphasis on green chemistry, researchers are exploring sustainable synthesis routes, such as biocatalysis and flow chemistry, to minimize waste and energy consumption. These advancements align with global trends toward sustainable pharmaceutical manufacturing, making the compound a subject of interest in green technology forums.

In conclusion, 6-(Aminomethyl)-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2445790-41-8) represents a fascinating intersection of chemistry, biology, and technology. Its unique structure, combined with its broad applicability in drug discovery and material science, ensures its continued relevance in scientific research. As the pharmaceutical industry evolves toward more targeted therapies and personalized medicine, compounds like this will play a pivotal role in shaping the future of healthcare.